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Compound of Interest

Compound Name: mhy1485

Cat. No.: B1684595 Get Quote

MHY1485 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of MHY1485 in cell

culture media.

Frequently Asked Questions (FAQs)
Q1: What is MHY1485 and what is its mechanism of action?

MHY1485 is a potent, cell-permeable small molecule that functions as an activator of the

mammalian target of rapamycin (mTOR).[1] mTOR is a serine/threonine kinase that forms two

distinct complexes, mTORC1 and mTORC2, which are central regulators of cell growth,

proliferation, metabolism, and survival.[1] MHY1485 has been shown to activate both mTORC1

and mTORC2 signaling pathways.[2][3] It also inhibits autophagy by suppressing the fusion of

autophagosomes with lysosomes.[4]

Q2: What is the solubility of MHY1485 in common organic solvents?

MHY1485 is soluble in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[1][5] Specific

solubility values from different suppliers are summarized in the table below. It is important to

note that the use of fresh, anhydrous DMSO is recommended, as moisture can reduce the

solubility of MHY1485.[6] For enhanced solubility in DMSO, gentle warming (e.g., in a 50°C
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water bath) and ultrasonication can be employed.[6] MHY1485 is generally considered

insoluble in water and ethanol.[6]

Q3: How should I prepare a stock solution of MHY1485?

It is recommended to first dissolve MHY1485 in a high-quality, anhydrous organic solvent such

as DMSO to prepare a concentrated stock solution. For example, to create a 15 mM stock

solution, you can reconstitute 5 mg of MHY1485 powder in 0.86 mL of DMSO.[1]

Q4: What is the stability of MHY1485 in its lyophilized form and as a stock solution?

Lyophilized MHY1485 is stable for at least one to two years when stored at room temperature

and desiccated.[1][5] Once dissolved in DMSO, the stock solution is stable for up to 3 months

when stored at -20°C.[1] To avoid loss of potency, it is advisable to aliquot the stock solution

into smaller volumes to prevent multiple freeze-thaw cycles.[1]

Q5: What are the recommended working concentrations of MHY1485 in cell culture?

The optimal working concentration of MHY1485 can vary depending on the cell type and the

desired experimental outcome. Published studies have reported using a range of

concentrations, typically from 1 µM to 50 µM.[3][6] For example, in human skin keratinocytes,

pre-treatment with 1-50 µM of MHY1485 showed a dose-dependent protective effect against

UV-induced damage.[3] In murine colon carcinoma (CT26) and Lewis lung carcinoma (LLC)

cell lines, concentrations between 1 µM and 10 µM were used to investigate its effects in

combination with radiation.[2][7]

Troubleshooting Guide
Issue: I'm observing precipitation of MHY1485 when I add it to my cell culture medium.

Cause 1: Poor aqueous solubility. MHY1485 is a hydrophobic compound with limited

solubility in aqueous solutions like cell culture media.[8][9] Direct addition of a highly

concentrated DMSO stock to the medium can cause the compound to precipitate out.

Solution 1: Two-step dilution. First, prepare an intermediate dilution of your MHY1485
DMSO stock in a small volume of cell culture medium. Then, add this intermediate dilution
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to the final volume of your cell culture medium. This gradual dilution can help to keep the

compound in solution.

Solution 2: Reduce the final DMSO concentration. Ensure that the final concentration of

DMSO in your cell culture medium is kept to a minimum, ideally below 0.5%, as higher

concentrations can be toxic to cells. If you need to use a higher concentration of

MHY1485, consider preparing a more concentrated initial stock in DMSO to minimize the

volume added to your media.

Solution 3: Use of a co-solvent or surfactant. For particularly problematic compounds, the

use of a co-solvent like PEG400 or a non-ionic surfactant such as Tween 80 may help to

improve solubility.[8] However, it is crucial to first test the toxicity of these agents on your

specific cell line.

Cause 2: Instability in media over time. While short-term stability in media is generally

expected for experimental use, prolonged incubation could lead to degradation or

precipitation.

Solution: Prepare fresh media. It is best practice to prepare fresh MHY1485-containing

media for each experiment and to minimize the time the compound spends in the aqueous

environment before being added to the cells.

Data Summary Tables
Table 1: Solubility of MHY1485 in Organic Solvents

Solvent Solubility Source

DMSO Up to 20 mg/mL [1][5]

DMF Up to 10 mg/mL [5]

Water Insoluble [6]

Ethanol Insoluble [6]

Table 2: Stability of MHY1485
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Form Storage Conditions Stability Source

Lyophilized Powder
Room Temperature,

Desiccated
≥ 1-2 years [1][5]

Stock Solution in

DMSO
-20°C Up to 3 months [1]

Experimental Protocols
Protocol 1: Preparation of MHY1485 Stock Solution

Bring the lyophilized MHY1485 powder and anhydrous DMSO to room temperature.

Under sterile conditions, add the appropriate volume of DMSO to the vial of MHY1485 to

achieve the desired stock concentration (e.g., for a 15 mM stock, add 0.86 mL of DMSO to 5

mg of MHY1485).[1]

Gently vortex or sonicate the solution to ensure the compound is fully dissolved. Gentle

warming in a 50°C water bath can aid dissolution.[6]

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C for up to 3 months.[1]

Protocol 2: Treatment of Cells with MHY1485

Culture your cells of interest to the desired confluency in their appropriate cell culture

medium.

On the day of the experiment, thaw an aliquot of the MHY1485 DMSO stock solution at room

temperature.

Prepare the final working concentration of MHY1485 by diluting the stock solution directly

into fresh, pre-warmed cell culture medium. To avoid precipitation, it is recommended to

perform a serial dilution.
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Ensure the final DMSO concentration in the medium is consistent across all experimental

conditions, including the vehicle control (medium with the same percentage of DMSO as the

highest MHY1485 concentration).

Remove the existing medium from the cells and replace it with the freshly prepared

MHY1485-containing medium or vehicle control medium.

Incubate the cells for the desired period as determined by your experimental design.
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Click to download full resolution via product page

Caption: Experimental workflow for preparing and using MHY1485 in cell culture experiments.
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Caption: Simplified mTOR signaling pathway showing activation by MHY1485 and key

downstream effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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